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Compound of Interest

Compound Name: AVE 0991

Cat. No.: B1667686

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential information and procedural guidance
for the safe disposal of AVE 0991, a nonpeptide agonist of the Angiotensin-(1-7) receptor.

Core Safety and Handling Principles

While specific disposal instructions for AVE 0991 are not extensively documented in publicly
available safety data sheets, general principles of chemical waste management should be
strictly followed. AVE 0991 is a synthetic organic compound, and as such, requires careful
handling to minimize exposure and prevent environmental contamination.[1][2]

Key Handling Precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat, when handling AVE 0991.

o Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation
of any dust or aerosols.

o Spill Management: In the event of a spill, use appropriate absorbent materials to contain the
substance. The spill area should then be decontaminated as per your institution's standard
operating procedures for chemical spills.
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Quantitative Data Summary

The following table summarizes key quantitative data for AVE 0991, which can be useful for
assessing its properties and potential interactions.

Property Value Reference

21 nM (for binding to bovine

IC50 aortic endothelial cell [3B1141[5]
membranes)

Purity 99.91% [3]

Molecular Weight 580.73 g/mol [6]

- Soluble in alkaline water
Solubility _ [6]
solutions, DMSO, or ethanol

Step-by-Step Disposal Protocol

The proper disposal of AVE 0991, like any other laboratory chemical, is governed by local,
state, and federal regulations. The following is a general procedural workflow for the disposal of
AVE 0991.

It is imperative to consult your institution's Environmental Health and Safety (EHS) office for
specific guidance and to ensure full compliance with all applicable regulations.

o Waste Identification and Segregation:

o Solid Waste: Unused or expired AVE 0991 powder should be collected in a clearly labeled,
sealed container designated for chemical waste. Do not mix with other incompatible waste
streams.

o Liquid Waste: Solutions containing AVE 0991 (e.g., in DMSO or other solvents) should be
collected in a separate, labeled, and sealed waste container. The solvent composition
must be clearly indicated on the label.
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o Contaminated Materials: Any materials that have come into contact with AVE 0991, such
as pipette tips, gloves, and weighing paper, should be considered contaminated and
disposed of in a designated solid chemical waste container.

e Waste Container Labeling:

o All waste containers must be clearly labeled with the full chemical name ("AVE 0991"), the
primary hazard(s) (e.g., "Caution: Research Chemical, Handle with Care"), and the
approximate quantity of the waste.

o Storage of Chemical Waste:
o Store waste containers in a designated, secure area away from general laboratory traffic.

o Ensure that the storage area is well-ventilated and that incompatible waste types are
segregated.

e Arranging for Disposal:
o Contact your institution's EHS office to schedule a pickup for the chemical waste.

o Provide the EHS office with a complete inventory of the waste, including the chemical
name, quantity, and any associated hazards.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of AVE 0991.
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Caption: Logical workflow for the proper disposal of AVE 0991.

By adhering to these guidelines and consulting with your institutional safety professionals, you

can ensure the safe and compliant disposal of AVE 0991, thereby protecting yourself, your

colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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